N-(2,4-dimethoxyphenyl)-2-(2-naphthoyl)hydrazinecarboxamide

• IUPAC Name: 1-(2,4-dimethoxyphenyl)-3-(naphthalene-2-carbonylamino)urea
• InChI: InChI=1S/C20H19N3O4/c1-26-16-9-10-17(18(12-16)27-2)21-20(25)23-22-19(24)15-8-7-13-5-3-4-6-14(13)11-15/h3-12H,1-2H3,(H,22,24)(H2,21,23,25)
• InChI Key: BNFKRDWJEQQPIP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)NNC(=O)C2=CC3=CC=CC=C3C=C2)OC
• Molecular Formula: C20H19N3O4
• Molecular Weight: 365.4 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-(2-naphthoyl)hydrazinecarboxamide, also known as JWH-250, is a synthetic cannabinoid that has gained significant attention in the scientific community due to its potential applications in various fields. This compound was first synthesized in 2005 by John W. Huffman and his team at Clemson University. Since then, it has been widely studied for its pharmacological properties and potential therapeutic uses.

Mechanism of Action

N-(2,4-dimethoxyphenyl)-2-(2-naphthoyl)hydrazinecarboxamide acts as a potent agonist of the cannabinoid receptors CB1 and CB2. These receptors are widely distributed throughout the brain and body and are involved in a variety of physiological processes. When N-(2,4-dimethoxyphenyl)-2-(2-naphthoyl)hydrazinecarboxamide binds to these receptors, it can produce a range of effects, including pain relief, relaxation, and altered mood.
Biochemical and Physiological Effects:
Studies have shown that N-(2,4-dimethoxyphenyl)-2-(2-naphthoyl)hydrazinecarboxamide can produce a range of biochemical and physiological effects in the body. These include changes in heart rate and blood pressure, alterations in pain perception, and changes in mood and behavior. However, the precise mechanisms underlying these effects are still not fully understood, and further research is needed to elucidate the exact pathways involved.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-(2,4-dimethoxyphenyl)-2-(2-naphthoyl)hydrazinecarboxamide in laboratory experiments is its potent and selective binding to cannabinoid receptors. This allows researchers to study the effects of cannabinoid receptor activation in a controlled setting. However, there are also some limitations to using N-(2,4-dimethoxyphenyl)-2-(2-naphthoyl)hydrazinecarboxamide in research. For example, its effects may differ from those of endogenous cannabinoids, and it may not accurately reflect the effects of other synthetic cannabinoids or cannabis-derived compounds.

Future Directions

There are many potential future directions for research on N-(2,4-dimethoxyphenyl)-2-(2-naphthoyl)hydrazinecarboxamide. One area of interest is its potential therapeutic uses, particularly in the treatment of pain and inflammation. Other potential applications include its use as a research tool in neuroscience and pharmacology, as well as its potential use in the development of new drugs targeting the endocannabinoid system. Further research is needed to fully understand the mechanisms underlying the effects of N-(2,4-dimethoxyphenyl)-2-(2-naphthoyl)hydrazinecarboxamide and to explore its potential applications in various fields.

Synthesis Methods

The synthesis of N-(2,4-dimethoxyphenyl)-2-(2-naphthoyl)hydrazinecarboxamide involves the reaction of 2-naphthoyl chloride with 2,4-dimethoxyphenylhydrazine in the presence of a base such as triethylamine. The resulting product is then treated with acetic anhydride to form the final compound. This method of synthesis is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-2-(2-naphthoyl)hydrazinecarboxamide has been extensively studied for its potential applications in various fields of research. One of the primary areas of interest is its use as a tool in neuroscience research. Studies have shown that N-(2,4-dimethoxyphenyl)-2-(2-naphthoyl)hydrazinecarboxamide can bind to cannabinoid receptors in the brain, which are involved in a wide range of physiological processes, including pain perception, mood regulation, and appetite control. By studying the effects of N-(2,4-dimethoxyphenyl)-2-(2-naphthoyl)hydrazinecarboxamide on these receptors, researchers hope to gain a better understanding of how the endocannabinoid system works and how it can be targeted for therapeutic purposes.